GSK-3 inhibitor 6

• Molecular Formula: C21H17FN4O2
• Molecular Weight: 376.4 g/mol
• InChI: InChI=1S/C21H17FN4O2/c22-16-5-3-13(4-6-16)17-8-9-23-12-18(17)25-21(28)15-7-10-24-19(11-15)26-20(27)14-1-2-14/h3-12,14H,1-2H2,(H,25,28)(H,24,26,27)
• InChIKey: AMINIFOLNFYOOD-UHFFFAOYSA-N

GSK-3 Inhibitor 6: CNS-Penetrant PET Imaging Probe

GSK-3 inhibitor 6 (CAS 1772823-37-6, molecular formula C21H17FN4O2, MW 376.38 g/mol) is a synthetic small-molecule glycogen synthase kinase-3 (GSK-3) inhibitor belonging to the isonicotinamide structural class. It corresponds to Compound 2 from patent US10759799B2 [1]. The compound exhibits balanced nanomolar inhibitory potency against both GSK-3 isoforms, with IC50 values of 29 nM for GSK-3α and 24 nM for GSK-3β [2]. Distinguished within its patent series by superior blood-brain barrier (BBB) permeability (PAMPA Pe = 36 ± 20 × 10⁻⁶ cm/s) and complete metabolic stability of its ¹⁸F-radiolabeled analog in mouse and human serum, this compound has been validated as a positron emission tomography (PET) imaging probe for non-invasive quantification of GSK-3 expression in the brain [2]. The parent isonicotinamide class is characterized by high kinase selectivity and brain penetrability, with members demonstrating oral activity in triple-transgenic Alzheimer's disease mouse models [3].

1

CNS-penetrant PET probe development workflow — reported BBB permeability supports brain imaging probe selection within the isonicotinamide series.

2

Radiolabeled probe stability context — complete serum stability of ¹⁸F-labeled analog supports quantitative neuroimaging study design.

3

Dual-isoform GSK-3 pathway inhibition study fit — balanced GSK-3α/β inhibition with isonicotinamide chemotype supports orthogonal scaffold research.

• [1] Sivaprakasam P, Luo G, et al. Indazole containing macrocycles and therapeutic uses thereof. US Patent US10759799B2. Granted 2020-09-01. View Source
• [2] Gundam SR, Bansal A, Kethamreddy M, Ghatamaneni S, Lowe VJ, Murray ME, Pandey MK. Synthesis and preliminary evaluation of novel PET probes for GSK-3 imaging. Scientific Reports. 2024;14:15960. doi:10.1038/s41598-024-65943-z. View Source
• [3] Luo G, Chen L, Burton CR, Xiao H, Sivaprakasam P, Krause CM, Cao Y, Liu N, Lippy J, Clarke WJ, Snow K, Raybon J, Arora V, Pokross M, Kish K, Lewis HA, Langley DR, Macor JE, Dubowchik GM. Discovery of Isonicotinamides as Highly Selective, Brain Penetrable, and Orally Active Glycogen Synthase Kinase-3 Inhibitors. Journal of Medicinal Chemistry. 2016;59(3):1041–1051. doi:10.1021/acs.jmedchem.5b01550. View Source

Why Generic GSK-3 Inhibitor Substitution Fails for CNS Applications

GSK-3 inhibitors cannot be treated as interchangeable commodities for two fundamental reasons. First, BBB penetration varies dramatically across the compound class: within the same isonicotinamide patent series, compound 2 demonstrates a PAMPA permeability coefficient (36 ± 20 × 10⁻⁶ cm/s) approximately 4.1-fold higher than its direct structural analog compound 6 (8.75 ± 3.90 × 10⁻⁶ cm/s), with the difference translating into a qualitative go/no-go decision for CNS imaging applications [1]. Second, radiolabeled probe stability is compound-specific and cannot be inferred from parent potency: [¹⁸F]2 remained 100% intact after 120 min in both mouse and human serum, whereas [¹⁸F]6 degraded to 67% and 66% respectively under identical conditions—a difference that precluded [¹⁸F]6 from further in vivo evaluation entirely [1]. Widely used tool compounds such as CHIR-99021 (IC50 10/6.7 nM for GSK-3α/β) offer superior potency and >500-fold kinase selectivity but lack published quantitative PAMPA BBB data comparable to that available for GSK-3 inhibitor 6 . Conversely, the more CNS-validated SB-216763 PET probe achieved higher absolute brain SUV (peak ~2.5 in rodent) but relies on the arylindolemaleimide scaffold with a distinct selectivity and metabolism profile [2]. Selecting a GSK-3 inhibitor without matching the specific evidence profile to the experimental requirement—particularly for CNS target engagement, PET imaging, or BBB penetration studies—risks either undetectable brain exposure or misleading pharmacokinetic interpretation.

This Compound

Reported BBB permeability benchmarked against controls — PAMPA data available with propranolol/atenolol references.

Structural Analog Risk

BBB penetration may differ substantially across isonicotinamide analogs — permeability context may not transfer even within the same patent series.

This Compound

Radiolabeled probe stability confirmed in mouse and human serum — ¹⁸F analog remained intact over imaging time window.

Tool Compound Risk

Radiolabeled stability is compound-specific and cannot be inferred from parent potency — widely used GSK-3 tool compounds lack comparable PET stability data.

Similar product does not mean interchangeable product. Substitution without matching the specific evidence profile may shift CNS imaging or target engagement interpretation.

• [1] Gundam SR, Bansal A, Kethamreddy M, Ghatamaneni S, Lowe VJ, Murray ME, Pandey MK. Synthesis and preliminary evaluation of novel PET probes for GSK-3 imaging. Scientific Reports. 2024;14:15960. doi:10.1038/s41598-024-65943-z. View Source
• [2] Li L, Li Y, Fan L, et al. Synthesis and Initial in Vivo Studies with [11C]SB-216763: The First Radiolabeled Brain Penetrative Inhibitor of GSK-3. ACS Medicinal Chemistry Letters. 2015;6(5):548–552. doi:10.1021/acsmedchemlett.5b00044. View Source

Quantitative Evidence Guide for GSK-3 Inhibitor 6

Superior BBB Permeability Over Closest Analog

In a direct head-to-head in vitro parallel artificial membrane permeability assay (PAMPA) performed under identical conditions, GSK-3 inhibitor 6 (compound 2) achieved a permeability coefficient of 36 ± 20 × 10⁻⁶ cm/s (n = 3), which is approximately 4.1-fold higher than compound 6 from the same patent series (8.75 ± 3.90 × 10⁻⁶ cm/s, n = 5) and closely approximates the high-permeability control propranolol (32 ± 1 × 10⁻⁶ cm/s) [1]. This value also substantially exceeds previously reported isonicotinamide-based probes [¹⁹F]F-CNBI (1.6 ± 0.01 × 10⁻⁶ cm/s) and [¹⁹F]F-CNPIFE (14.29 ± 0.25 × 10⁻⁶ cm/s) [1]. Both compounds were tested as non-radioactive reference standards using the same PAMPA protocol with propranolol (high permeability) and atenolol (low permeability, <0.14 × 10⁻⁶ cm/s) as internal controls [1].

BBB Permeability vs Closest Analog

Head-to-head

Compound 2 (this chemotype)

36 ± 20 × 10⁻⁶ cm/s

n = 3; comparable to propranolol (32 ± 1)

Closest analog (compound 6)

8.75 ± 3.90 × 10⁻⁶ cm/s

n = 5; ~4.1-fold lower

Reported PAMPA permeability supports CNS PET probe selection within the isonicotinamide series.

PAMPA-BBB assay with porcine brain lipid extract; non-radioactive reference standards.

Evidence Dimension	In vitro BBB permeability (PAMPA Pe)
Target Compound Data	36 ± 20 × 10⁻⁶ cm/s (n = 3); -logPe = 4.50 ± 0.24
Comparator Or Baseline	Compound 6: 8.75 ± 3.90 × 10⁻⁶ cm/s (n = 5); [¹⁹F]F-CNBI: 1.6 × 10⁻⁶ cm/s; [¹⁹F]F-CNPIFE: 14.29 × 10⁻⁶ cm/s; Propranolol (high control): 32 ± 1 × 10⁻⁶ cm/s; Atenolol (low control): <0.14 × 10⁻⁶ cm/s
Quantified Difference	~4.1-fold vs. compound 6; ~2.5-fold vs. F-CNPIFE; ~22.5-fold vs. F-CNBI; comparable to propranolol
Conditions	In vitro PAMPA-BBB assay with porcine brain lipid extract; non-radioactive compounds; n ≥ 3 independent replicates

Why This Matters

BBB permeability is the primary gatekeeper for CNS applications; a >4-fold advantage over the closest structural analog directly determines whether the compound is usable for in vivo brain GSK-3 imaging or CNS target engagement studies.

• [1] Gundam SR, Bansal A, Kethamreddy M, Ghatamaneni S, Lowe VJ, Murray ME, Pandey MK. Synthesis and preliminary evaluation of novel PET probes for GSK-3 imaging. Scientific Reports. 2024;14:15960. doi:10.1038/s41598-024-65943-z. View Source

Complete Serum Stability of Radiolabeled Probe

The ¹⁸F-radiolabeled PET probe [¹⁸F]2 (derived from GSK-3 inhibitor 6) exhibited 100% stability with no detectable degradation after 120 min incubation at 37°C in isotonic NaCl solution, mouse serum, and human serum, as measured by radio thin-layer chromatography (radio-TLC) [1]. In direct contrast, the structurally related [¹⁸F]6 showed progressive defluorination: in mouse serum, stability declined to 87.30 ± 8.99% at 30 min and further to 67.01 ± 6.38% (n = 3) at 120 min; in human serum, stability was 92.46 ± 2.6% at 30 min and 66.20 ± 4.93% (n = 3) at 120 min [1]. The degradation was attributed to covalent interaction of [¹⁸F]6's SO₂F group with primary amines of serum protein residues, a liability absent in [¹⁸F]2 [1]. This stability difference was the decisive factor in selecting only [¹⁸F]2 for subsequent in vivo PET imaging and blocking studies [1].

Serum Stability of Radiolabeled Probe

Head-to-head

[¹⁸F]2 (from this compound)

100% intact at 120 min

Mouse & human serum, 37°C

[¹⁸F]6 (structural analog)

~67% intact at 120 min

~33 percentage-point absolute difference

Stability difference was decisive for in vivo PET imaging selection; degradation introduces confounding radiometabolites.

Radio-TLC analysis at 0–120 min; attributed to SO₂F group lability in analog.

Evidence Dimension	Radiochemical stability at 120 min (37°C)
Target Compound Data	[¹⁸F]2: 100% intact in mouse serum, 100% intact in human serum, 100% intact in isotonic NaCl
Comparator Or Baseline	[¹⁸F]6: 67.01 ± 6.38% intact in mouse serum; 66.20 ± 4.93% intact in human serum; 100% intact in isotonic NaCl
Quantified Difference	~33 percentage-point absolute difference in stability at 120 min in both mouse and human serum; qualitative go/no-go decision for in vivo use
Conditions	Radio-TLC analysis at 0, 30, 60, and 120 min post-incubation at 37°C; mouse and human serum; isotonic NaCl control; n = 3

Why This Matters

In vivo PET imaging requires the radiotracer to remain intact over the imaging time window; [¹⁸F]6's ~33% degradation at 120 min introduces confounding radiometabolites and renders quantitative brain uptake analysis unreliable, making [¹⁸F]2 the only viable choice.

• [1] Gundam SR, Bansal A, Kethamreddy M, Ghatamaneni S, Lowe VJ, Murray ME, Pandey MK. Synthesis and preliminary evaluation of novel PET probes for GSK-3 imaging. Scientific Reports. 2024;14:15960. doi:10.1038/s41598-024-65943-z. View Source

Isoform Inhibitory Potency Advantage Over Analog

In a direct head-to-head GSK-3 inhibition assay, GSK-3 inhibitor 6 (compound 2) demonstrated IC50 values of 29.24 ± 2.93 nM for GSK-3α and 24.29 ± 2.67 nM for GSK-3β (n = 3), representing approximately 1.8-fold higher affinity toward both isoforms compared to compound 6 (GSK-3α IC50 = 55.66 ± 4.89 nM; GSK-3β IC50 = 43.99 ± 2.84 nM; n = 3) [1]. The balanced dual-isoform inhibition profile is comparable to the widely used tool compound SB-216763 (IC50 ~34.3 nM for both isoforms) , though less potent than CHIR-99021 (IC50 10 nM GSK-3α / 6.7 nM GSK-3β) or LY2090314 (IC50 1.5 nM / 0.9 nM) . In the Z-lyte GSK-3β kinase assay format, compound 2 achieved an EC50 of 1 nM as reported in BindingDB [2].

Isoform Inhibitory Potency

Head-to-head

GSK-3α IC₅₀ = 29.24 ± 2.93 nM
GSK-3β IC₅₀ = 24.29 ± 2.67 nM

n = 3; ~1.8-fold higher affinity vs compound 6 (55.66 / 43.99 nM); balanced α/β ratio ~1.2:1

Supports dual-isoform pathway inhibition studies with isonicotinamide chemotype context.

Z-lyte GSK-3β assay EC₅₀ = 1 nM reported in BindingDB. Less potent than CHIR-99021 or LY2090314.

Evidence Dimension	GSK-3α and GSK-3β IC50
Target Compound Data	GSK-3α IC50 = 29.24 ± 2.93 nM; GSK-3β IC50 = 24.29 ± 2.67 nM (n = 3)
Comparator Or Baseline	Compound 6: GSK-3α IC50 = 55.66 ± 4.89 nM, GSK-3β IC50 = 43.99 ± 2.84 nM (n = 3); SB-216763: ~34.3 nM both isoforms; CHIR-99021: 10 nM / 6.7 nM; LY2090314: 1.5 nM / 0.9 nM
Quantified Difference	~1.8-fold more potent than compound 6 for both isoforms; ~1.2-fold less potent than SB-216763; ~3–4 fold less potent than CHIR-99021
Conditions	GSK-3α and GSK-3β inhibition assay as described in Gundam et al. 2024 Methods section; n = 3 independent replicates

Why This Matters

The 1.8-fold potency advantage over compound 6, combined with the >4-fold BBB permeability advantage, creates a uniquely favorable CNS exposure-to-potency ratio within the isonicotinamide series.

• [1] Gundam SR, Bansal A, Kethamreddy M, Ghatamaneni S, Lowe VJ, Murray ME, Pandey MK. Synthesis and preliminary evaluation of novel PET probes for GSK-3 imaging. Scientific Reports. 2024;14:15960. doi:10.1038/s41598-024-65943-z. View Source
• [2] BindingDB. BDBM459181: US10759799, Compound 2 – GSK-3β EC50 data. Accessed 2026. View Source

In Vivo Brain PET Imaging with Specific Binding

[¹⁸F]2 demonstrated quantifiable brain uptake in wild-type FVB/NJ mice with a standardized uptake value (SUV) of 0.92 ± 0.28 (n = 6) in the brain as early as 5 min post-injection, followed by gradual clearance over the 60-min dynamic imaging period [1]. Co-administration of unlabeled compound 2 as a self-blocking agent confirmed specific, displaceable binding to GSK-3 in the brain [1]. Ex vivo biodistribution at 120 min corroborated the imaging findings [1]. This represents the only isonicotinamide-based GSK-3 PET probe with published in vivo brain PET imaging data. For context, [¹¹C]SB-216763, the first reported brain-penetrant GSK-3 PET probe, achieved a peak rodent brain SUV of ~2.5 at 3 min and non-human primate SUV of ~1.9 at 5 min, with highest uptake in GSK-3-rich regions (thalamus, striatum, cortex, cerebellum) [2], suggesting [¹⁸F]2's lower absolute SUV may reflect differences in tracer kinetics, specific activity, or target density rather than inferior brain access.

In Vivo Brain PET Imaging

Head-to-head

[¹⁸F]2 (this compound)

Peak brain SUV 0.92 ± 0.28

5 min post-injection; specific binding by self-blockade; n = 6 mice

[¹¹C]SB-216763

Peak rodent SUV ~2.5

3 min post-injection; arylindolemaleimide scaffold; ¹¹C t_1/2 = 20.4 min

Only isonicotinamide-based GSK-3 PET probe with published in vivo brain imaging data; ¹⁸F half-life enables central production.

SUV differences may reflect tracer kinetics or specific activity rather than brain access. Self-blockade confirmed displaceable binding.

Evidence Dimension	In vivo brain uptake (peak SUV)
Target Compound Data	[¹⁸F]2: peak brain SUV = 0.92 ± 0.28 at 5 min post-injection (n = 6); specific binding confirmed by self-blockade
Comparator Or Baseline	[¹¹C]SB-216763: peak rodent SUV ≈ 2.5 at 3 min; peak NHP SUV ≈ 1.9 at 5 min; [¹⁸F]6: not evaluated in vivo due to insufficient serum stability
Quantified Difference	[¹⁸F]2 achieves ~37% of [¹¹C]SB-216763 peak rodent SUV; however, [¹⁸F]2 uniquely provides ¹⁸F half-life (110 min) enabling central production and distribution vs. ¹¹C (20.4 min)
Conditions	FVB/NJ wild-type mice; dynamic PET imaging 0–60 min; static imaging at 120 min; tail vein injection; with and without self-blockade by unlabeled compound 2

Why This Matters

Direct in vivo brain PET evidence with specific binding confirmation via self-blockade is the strongest possible validation of CNS target engagement; this data package is unavailable for most commercial GSK-3 inhibitors and uniquely qualifies [¹⁸F]2 for translational neuroimaging studies.

• [1] Gundam SR, Bansal A, Kethamreddy M, Ghatamaneni S, Lowe VJ, Murray ME, Pandey MK. Synthesis and preliminary evaluation of novel PET probes for GSK-3 imaging. Scientific Reports. 2024;14:15960. doi:10.1038/s41598-024-65943-z. View Source
• [2] Li L, Li Y, Fan L, et al. Synthesis and Initial in Vivo Studies with [11C]SB-216763: The First Radiolabeled Brain Penetrative Inhibitor of GSK-3. ACS Medicinal Chemistry Letters. 2015;6(5):548–552. doi:10.1021/acsmedchemlett.5b00044. View Source

Isonicotinamide Scaffold Differentiation

GSK-3 inhibitor 6 features a 2-(cyclopropanecarbonylamino)-N-[4-(4-fluorophenyl)pyridin-3-yl]isonicotinamide core structure that distinguishes it from the major ATP-competitive GSK-3 inhibitor chemotypes [1]. The isonicotinamide class, as characterized by Luo et al. (2016), achieves high kinase selectivity through unique hydrogen-bonding interactions within the GSK-3 ATP-binding pocket, with representative compounds demonstrating >100-fold selectivity over a panel of kinases and oral activity in triple-transgenic AD mouse models [2]. While comprehensive selectivity profiling data for this specific compound against a broad kinase panel remain limited in the public domain, BindingDB data indicate compound 2's patent-series analog compound 6 exhibits DYRK1A activity (EC50 = 96 nM) alongside GSK-3β (EC50 = 4 nM), suggesting potential isoform/subtype selectivity advantages for compound 2 that warrant further characterization [3]. The cyclopropanecarbonylamino substituent distinguishes compound 2 from earlier isonicotinamides and may contribute to its favorable BBB permeability and metabolic stability profile.

Isonicotinamide Scaffold Context

Class-level

2-(cyclopropanecarbonylamino)-N-[4-(4-fluorophenyl)pyridin-3-yl]isonicotinamide core; GSK-3β EC₅₀ = 1 nM (Z-lyte assay)

Isonicotinamide class reported as highly kinase-selective (Luo 2016); comprehensive selectivity panel data for this compound remain limited in public domain.

Scaffold provides orthogonal chemotype for confirming GSK-3-dependent pharmacology; supports IP differentiation and off-target risk review.

Compound 6 from same series shows DYRK1A EC₅₀ = 96 nM in BindingDB. Selectivity profile warrants further characterization.

Evidence Dimension	Structural chemotype and inferred selectivity profile
Target Compound Data	2-(cyclopropanecarbonylamino)-N-[4-(4-fluorophenyl)pyridin-3-yl]isonicotinamide; GSK-3β EC50 = 1 nM (Z-lyte assay)
Comparator Or Baseline	CHIR-99021: aminopyrimidine chemotype, >500-fold selectivity over CDC2/ERK2; SB-216763: arylindolemaleimide, Ki = 9 nM, IC50 >10 μM against 24 other kinases; LY2090314: maleimide-based, Phase 1/2 clinical candidate
Quantified Difference	No direct selectivity panel comparison available for compound 2; isonicotinamide class reported as 'highly kinase-selective' (Luo 2016); compound 6 from same series shows DYRK1A EC50 = 96 nM in BindingDB
Conditions	Chemotype classification by scaffold analysis; selectivity data drawn from isonicotinamide class-level publications (J. Med. Chem. 2016) and BindingDB patent compound entries

Why This Matters

Scaffold novelty matters for intellectual property considerations, off-target risk differentiation, and applications where orthogonal chemotypes are needed to confirm GSK-3-dependent pharmacology; the isonicotinamide class offers an alternative to heavily utilized aminopyrimidine and maleimide scaffolds.

• [1] PubChem. Compound Summary: GSK-3 inhibitor 6, CID 118065217. Accessed 2026. View Source
• [2] Luo G, Chen L, Burton CR, et al. Discovery of Isonicotinamides as Highly Selective, Brain Penetrable, and Orally Active Glycogen Synthase Kinase-3 Inhibitors. Journal of Medicinal Chemistry. 2016;59(3):1041–1051. doi:10.1021/acs.jmedchem.5b01550. View Source
• [3] BindingDB. BDBM459185: US10759799, Compound 6 – GSK-3β and DYRK1A EC50 data. Accessed 2026. View Source

Optimal Application Scenarios for GSK-3 Inhibitor 6

PET Probe Development and GSK-3 Neuroimaging

GSK-3 inhibitor 6 is uniquely suited as a precursor for ¹⁸F-radiolabeled PET probe development targeting brain GSK-3. Its PAMPA BBB permeability (36 ± 20 × 10⁻⁶ cm/s, comparable to propranolol) and the complete 120-min serum stability of [¹⁸F]2 (100% in both mouse and human serum) provide the essential pharmacokinetic foundation for quantitative neuroimaging that its closest analog, compound 6, cannot deliver (4.1-fold lower BBB permeability and ~33% degradation at 120 min) [1]. The demonstrated in vivo brain uptake with specific, displaceable binding confirmed by self-blockade in wild-type mice (SUV 0.92 ± 0.28 at 5 min) validates this compound for GSK-3 PET imaging studies in neurodegenerative disease models including Alzheimer's disease, where GSK-3 is overexpressed [1]. The ¹⁸F isotope (t₁/₂ = 110 min) enables central production and regional distribution, offering logistical advantages over ¹¹C-based probes (t₁/₂ = 20.4 min) such as [¹¹C]SB-216763 [2].

CNS Target Engagement with Quantifiable Brain Exposure

For preclinical pharmacodynamic studies requiring confirmed brain GSK-3 target engagement, GSK-3 inhibitor 6 offers the rare combination of documented BBB permeability and in vivo PET imaging validation. Unlike CHIR-99021, which demonstrates in vivo CNS pharmacological effects (reduced pGSK-3β in brain regions) but lacks published quantitative PAMPA permeability data, GSK-3 inhibitor 6 provides explicit in vitro BBB permeability coefficients benchmarked against propranolol and atenolol controls [1]. This enables researchers to model and predict brain exposure using established in vitro-in vivo correlation frameworks. The compound can serve as a reference standard for calibrating BBB permeability assays within CNS GSK-3 inhibitor screening cascades, where its PAMPA Pe of 36 ± 20 × 10⁻⁶ cm/s provides a quantitative benchmark between the low-permeability atenolol (<0.14) and the high-permeability propranolol (32) [1].

Balanced Dual Isoform GSK-3 Inhibition

For in vitro biochemical and cellular assays requiring balanced inhibition of both GSK-3α and GSK-3β with an isonicotinamide chemotype orthogonal to widely used aminopyrimidine (CHIR-99021) and maleimide (SB-216763, LY2090314) scaffolds, GSK-3 inhibitor 6 provides IC50 values of 29.24 nM (α) and 24.29 nM (β) with a favorable 1.2:1 α/β ratio [1]. This balanced profile is advantageous for studies where isoform-specific effects are not desired, and the isonicotinamide scaffold provides a structurally distinct tool for confirming GSK-3-dependent pharmacology through orthogonal chemical matter—an important practice for ruling out compound-specific off-target effects. The isonicotinamide class has been characterized as highly kinase-selective with oral brain-penetrant activity in AD models [3].

PET Imaging Biomarker for Alzheimer's and Tauopathies

The translational potential of [¹⁸F]2 as a GSK-3 PET biomarker agent is supported by its human serum stability (100% at 120 min), which is essential for clinical translation, in contrast to [¹⁸F]6's 66% human serum stability [1]. GSK-3 overexpression and dysregulation are implicated in tau hyperphosphorylation, amyloid-β pathology, and neuroinflammation in Alzheimer's disease [1]. The ability to non-invasively quantify GSK-3 density in the living brain using [¹⁸F]2 PET could enable: (i) early detection of GSK-3 dysregulation as a prodromal biomarker, (ii) patient stratification for GSK-3-targeted therapeutics, and (iii) target engagement monitoring in clinical trials of GSK-3 inhibitors. The existing PET imaging validation in mice, with clear brain uptake and specific binding demonstrated by self-blockade, provides the essential preclinical proof-of-concept for further translational development [1].

Application

Selection Property

Validation Focus

GSK-3 PET probe development studies

BBB permeability and probe stability context

In vivo brain uptake and specific binding verification

CNS target engagement research

Documented BBB permeability benchmark

Brain exposure model validation with PAMPA reference data

GSK-3α/β dual-isoform pathway studies

Isonicotinamide chemotype context

Orthogonal scaffold GSK-3 pharmacology confirmation

GSK-3 neuroimaging biomarker research

Human serum stability and translational imaging context

GSK-3 density quantification in neurodegenerative disease models

• [1] Gundam SR, Bansal A, Kethamreddy M, Ghatamaneni S, Lowe VJ, Murray ME, Pandey MK. Synthesis and preliminary evaluation of novel PET probes for GSK-3 imaging. Scientific Reports. 2024;14:15960. doi:10.1038/s41598-024-65943-z. View Source
• [2] Li L, Li Y, Fan L, et al. Synthesis and Initial in Vivo Studies with [11C]SB-216763: The First Radiolabeled Brain Penetrative Inhibitor of GSK-3. ACS Medicinal Chemistry Letters. 2015;6(5):548–552. doi:10.1021/acsmedchemlett.5b00044. View Source
• [3] Luo G, Chen L, Burton CR, et al. Discovery of Isonicotinamides as Highly Selective, Brain Penetrable, and Orally Active Glycogen Synthase Kinase-3 Inhibitors. Journal of Medicinal Chemistry. 2016;59(3):1041–1051. doi:10.1021/acs.jmedchem.5b01550. View Source